Cas no 2171829-66-4 (1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine
• CAS No: 2171829-66-4
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 6547226
• PubChem ID: 165874666
• Update Time: 2025-06-12

1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine
• EN300-1281990
• 2171829-66-4
• [1-(3-methylbut-2-en-1-yl)azetidin-2-yl]methanamine

• Inchi： 1S/C9H18N2/c1-8(2)3-5-11-6-4-9(11)7-10/h3,9H,4-7,10H2,1-2H3
• InChI Key： LWJPAMWPJUOOCN-UHFFFAOYSA-N
• SMILES： N1(C/C=C(\C)/C)CCC1CN

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine

Introduction to 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine (CAS No. 2171829-66-4)

1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine, with the CAS number 2171829-66-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and central nervous system (CNS) disorders.

The chemical structure of 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine consists of an azetidine ring attached to a substituted alkyl chain. The presence of the 3-methylbut-2-en-1-yl group imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic effects. Recent studies have shown that this compound exhibits potent binding affinity to specific receptors in the brain, making it a valuable tool for investigating the underlying mechanisms of various neurological conditions.

In terms of its synthesis, 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of an azetidine derivative with a suitable alkylating agent, followed by further functionalization steps to introduce the desired substituents. The synthetic route is highly modular, allowing for the facile preparation of structurally diverse analogs, which can be used to optimize the pharmacological properties of the compound.

The biological activity of 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine has been extensively studied in both in vitro and in vivo models. Preclinical data have demonstrated that this compound possesses significant neuroprotective effects, which are attributed to its ability to modulate key signaling pathways involved in neuronal survival and function. For instance, it has been shown to inhibit apoptosis and reduce oxidative stress in neuronal cells, thereby protecting them from damage caused by various insults such as ischemia and neurotoxicity.

In addition to its neuroprotective properties, 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine has also been investigated for its potential as a cognitive enhancer. Studies have shown that this compound can improve memory and learning in animal models, suggesting its potential use in treating cognitive impairments associated with conditions such as Alzheimer's disease and other forms of dementia. The mechanism underlying these cognitive benefits is thought to involve the modulation of neurotransmitter systems and synaptic plasticity.

The pharmacokinetic profile of 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine has also been characterized in detail. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. In particular, the compound shows good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These pharmacokinetic attributes are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-methylbut-2-en-1-yl)azetidin-2-ylmethanamine in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials, where its therapeutic potential will be further assessed.

In conclusion, 1-(3-methylbut-2-en-1-y l)azetidin - 2 - ylmethanamine strong > (CAS No .< strong > 2 17 8 8 - 6 - 4 strong > ) represents a promising new molecule with significant potential in the treatment of neurodegenerative diseases and cognitive disorders . Its unique chemical structure , combined with its favorable biological activity and pharmacokinetic profile , makes it an attractive candidate for further development . Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its therapeutic applications , paving the way for potential breakthroughs in the field of medicinal chemistry . p > article > response >